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Compound of Interest

Compound Name: Celecoxib carboxylic acid

Cat. No.: B018387 Get Quote

An In-depth Technical Guide to Celecoxib
Carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
Celecoxib carboxylic acid is the primary, yet pharmacologically inactive, metabolite of the

selective cyclooxygenase-2 (COX-2) inhibitor, celecoxib. Understanding its chemical properties,

metabolic generation, and analytical quantification is crucial for comprehensive

pharmacokinetic and metabolic studies of celecoxib. This technical guide provides a detailed

overview of the chemical structure, physicochemical properties, and relevant experimental

protocols for the study of celecoxib carboxylic acid.

Chemical Structure and Identification
Celecoxib carboxylic acid is structurally characterized by the oxidation of the methyl group of

the p-tolyl moiety of celecoxib to a carboxylic acid group.

Chemical Structure:
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IUPAC Name: 4-[1-[4-(aminosulfonyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid[1]

SMILES String: O=C(O)C1=CC=C(C2=CC(C(F)(F)F)=NN2C3=CC=C(S(=O)

(N)=O)C=C3)C=C1

CAS Number: 170571-01-4[1]

Physicochemical and Pharmacological Data
A summary of the key quantitative data for celecoxib carboxylic acid is presented in Table 1.

It is important to note that this metabolite is considered inactive as a COX-1 or COX-2 inhibitor.

[2]

Table 1: Physicochemical and Pharmacological Properties of Celecoxib Carboxylic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.caymanchem.com/product/34062/celecoxib-carboxylic-acid
https://www.caymanchem.com/product/34062/celecoxib-carboxylic-acid
https://www.benchchem.com/product/b018387?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Celecoxib
https://www.benchchem.com/product/b018387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₇H₁₂F₃N₃O₄S [1]

Molecular Weight 411.36 g/mol [1]

Appearance White to off-white solid MedchemExpress

Solubility

   DMSO 125 mg/mL (with sonication) MedchemExpress

   DMF 30 mg/mL [1]

   Ethanol 30 mg/mL [1]

   Ethanol:PBS (pH 7.2) (1:6) 0.12 mg/mL [1]

   PBS (pH 7.2) Slightly soluble [1]

Biological Activity
Inactive metabolite of

celecoxib
[2][3]

Metabolic Pathway and Synthesis
Celecoxib carboxylic acid is not typically synthesized directly for pharmacological use due to

its inactivity. Its formation is a result of the in vivo metabolism of celecoxib. This metabolic

pathway is a key area of study in understanding the pharmacokinetics of the parent drug.

Metabolic Generation
The metabolic conversion of celecoxib to its carboxylic acid derivative primarily occurs in the

liver and is catalyzed by the cytochrome P450 enzyme, CYP2C9. The process involves a two-

step oxidation of the methyl group.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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